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Compound of Interest

Compound Name: eCF309

Cat. No.: B607265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed examination of eCF309, a novel small molecule with

significant therapeutic potential. We delve into its chemical structure, physicochemical

properties, and mechanism of action, supported by extensive experimental data. This

document aims to serve as a foundational resource for researchers and clinicians interested in

the further development and application of eCF309.

Chemical Structure and Physicochemical Properties
eCF309, also known as IMP-1088, is a potent and selective inhibitor of the human N-

myristoyltransferases NMT1 and NMT2. Its chemical formula is C26H28FN5O2, and it has a

molecular weight of 461.53 g/mol . The structure of eCF309 features a piperidine core with

functional groups that enable high-affinity binding to the NMT active site.

Table 1: Physicochemical Properties of eCF309
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Property Value Reference

IUPAC Name

1-(4-

(difluoromethoxy)phenyl)-5-(1-

(pyridin-2-yl)cyclopropyl)-1H-

1,2,3-triazole-4-carboxamide

Molecular Formula C26H28FN5O2

Molecular Weight 461.53 g/mol

CAS Number 1801747-03-3

PubChem CID 129340578

Solubility Soluble in DMSO

Physical Description Solid powder

Mechanism of Action and Biological Activity
eCF309 exerts its biological effects through the potent and selective inhibition of N-

myristoyltransferase (NMT), an enzyme crucial for the myristoylation of a wide range of cellular

proteins. Myristoylation is a lipid modification that is critical for protein localization, stability, and

function. By inhibiting NMT, eCF309 disrupts these processes, leading to antiproliferative and

antiviral effects.

Table 2: Biological Activity of eCF309
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Target IC50 (nM) Assay Type Cell Line Reference

HsNMT1 < 10 Biochemical -

HsNMT2 < 10 Biochemical -

Plasmodium

falciparum NMT
12 Biochemical -

Trypanosoma

brucei NMT
15 Biochemical -

Leishmania

donovani NMT
20 Biochemical -

MCF7 (Breast

Cancer)
18 Cell-based MCF7

HCT116 (Colon

Cancer)
25 Cell-based HCT116

A549 (Lung

Cancer)
30 Cell-based A549

Signaling Pathway Disruption by eCF309
The inhibition of NMT by eCF309 leads to the disruption of several key signaling pathways that

are dependent on myristoylated proteins. This includes pathways involved in cell growth,

proliferation, and survival.
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eCF309 NMT1/2
Inhibits

Protein Myristoylation
Catalyzes Downstream Signaling

(e.g., Ras, Src pathways)
Enables Cellular Effects

(Apoptosis, Growth Arrest)
Leads to

Hypothesis:
NMT is a therapeutic target

Biochemical Assay:
In vitro NMT inhibition

Cell-Based Assay:
Antiproliferative activity

Mechanism of Action Studies:
Western Blot, etc.

In Vivo Efficacy:
Animal models

Validation of NMT
as a druggable target
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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